Cas no 139341-09-6 ((2R,2'R,3a'S,4a'R,5'S,6'S,6a'S,9'S,10'S,10a'R,11a'S,12a'R,13a'S,14a'R,15a'S,17'E,19a'R,20a'S,22a'R,23a'S,24'R,24a'R,26'R,29a'S,30a'R,31a'S,32a'R,34a'S,35a'R,37'R,37a'S,38a'R)-26'-[(1E,3S)-3,4-dihydroxybut-1-en-1-yl]-2',5',9',10',37a'-pentamethyl-1',3',3a')

• Product Name: (2R,2'R,3a'S,4a'R,5'S,6'S,6a'S,9'S,10'S,10a'R,11a'S,12a'R,13a'S,14a'R,15a'S,17'E,19a'R,20a'S,22a'R,23a'S,24'R,24a'R,26'R,29a'S,30a'R,31a'S,32a'R,34a'S,35a'R,37'R,37a'S,38a'R)-26'-[(1E,3S)-3,4-dihydroxybut-1-en-1-yl]-2',5',9',10',37a'-pentamethyl-1',3',3a'
• CAS No: 139341-09-6
• MF: C₆₀H₈₆O₁₈
• MW: 1095.31406068802
• CID: 1278188
• PubChem ID: 131750902
• Update Time: 2025-04-20

(2R,2'R,3a'S,4a'R,5'S,6'S,6a'S,9'S,10'S,10a'R,11a'S,12a'R,13a'S,14a'R,15a'S,17'E,19a'R,20a'S,22a'R,23a'S,24'R,24a'R,26'R,29a'S,30a'R,31a'S,32a'R,34a'S,35a'R,37'R,37a'S,38a'R)-26'-[(1E,3S)-3,4-dihydroxybut-1-en-1-yl]-2',5',9',10',37a'-pentamethyl-1',3',3a' Chemical and Physical Properties

Names and Identifiers

• (2R,2'R,3a'S,4a'R,5'S,6'S,6a'S,9'S,10'S,10a'R,11a'S,12a'R,13a'S,14a'R,15a'S,17'E,19a'R,20a'S,22a'R,23a'S,24'R,24a'R,26'R,29a'S,30a'R,31a'S,32a'R,34a'S,35a'R,37'R,37a'S,38a'R)-26'-[(1E,3S)-3,4-dihydroxybut-1-en-1-yl]-2',5',9',10',37a'-pentamethyl-1',3',3a'
• LogP
• 54-Deoxyciguatoxin
• CTX 3
• P-CTX 3
• Pacific Ciguatoxin 3
• 52-Epiciguatoxin 3
• UNII-19A86ZW520
• CTX-3
• DTXSID20893698
• 52-Epiciguatoxin 2
• Ciguatoxin 3
• 19A86ZW520
• Q27252088
• Ciguatoxin-3
• CTX-3 [MI]
• NS00125168
• Ciguatoxin CTX 3
• 139341-09-6

• Inchi： 1S/C60H86O18/c1-29-22-42-44(25-48-54(75-42)31(3)52(64)58-55(76-48)30(2)32(4)60(78-58)20-9-21-66-60)72-46-27-51-59(5,77-47(46)23-29)50(63)26-45-36(73-51)12-7-6-11-35-37(70-45)16-17-39-38(68-35)18-19-40-43(69-39)24-49-57(74-40)53(65)56-41(71-49)13-8-10-34(67-56)15-14-33(62)28-61/h6-8,10,14-19,29-58,61-65H,9,11-13,20-28H2,1-5H3/b7-6-,15-14-
• InChI Key： RWSYPPRKMNWNII-HXDWTSBLSA-N
• SMILES： O1C2CC3C(CC(C)CC4C(CC5C(C)(C(CC6C(CC=CCC7C(C=CC8C(C=CC9C(CC%10C(C(C%11C(CC=CC(/C=C\C(CO)O)O%11)O%10)O)O9)O8)O7)O6)O5)O)O4)O3)OC2C(C)C(C2C1C(C)C(C)C1(CCCO1)O2)O |c:20|

Computed Properties

• Exact Mass: 1094.58141589g/mol
• Monoisotopic Mass: 1094.58141589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 78
• Rotatable Bond Count: 3
• Complexity: 2260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 32
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 221Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Ciguatera toxins Ciguatera toxins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Ciguatera toxins